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Compound of Interest

Compound Name: 2-Bromo-6-methoxypyrazine

Cat. No.: B1281960

An In-depth Technical Guide to the Safe Handling of 2-Bromo-6-methoxypyrazine

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed toxicological data for 2-
Bromo-6-methoxypyrazine is not readily available. The following guide has been compiled
using information from safety data sheets of structurally similar compounds, including other
substituted pyrazines and pyridines. The recommendations provided should be considered a
precautionary baseline. A thorough risk assessment should be conducted by qualified
personnel before handling this chemical.

Chemical and Physical Properties

This section outlines the known physical and chemical properties of 2-Bromo-6-
methoxypyrazine. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Reference
CAS Number 91678-76-1 [1]
Molecular Formula CsHsBrN20 [1]
Molecular Weight 189.01 g/mol [1]
Appearance Off-v.vhite p'owder to low 1]
melting solid
Purity > 98% (HPLC) [1]
Storage Temperature 0-8°C [1]

_ 104 °C/ 219.2 °F (Data for 2-
Flash Point o [2]
Bromo-6-methoxypyridine)

N _ 1.53 (Data for 2-Bromo-6-
Specific Gravity o [2]
methoxypyridine)

Hazard Identification and Classification

Based on data from structurally analogous compounds, 2-Bromo-6-methoxypyrazine should
be handled as a hazardous substance. The anticipated GHS classification is summarized
below.
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Hazard Class

Hazard Category

Hazard Statement

Basis (Structurally
Similar
Compounds)

Acute Toxicity, Oral

Category 4

H302: Harmful if

[2]

swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [2]
contact with skin
Skin H315: Causes skin
: - Category 2 N [2][3]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N [2][3]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 [2][3]

Exposure)

respiratory irritation

GHS Pictogram:

walt text

Signal Word: Warning[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure.[5]
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Body Part Recommended Protection Specifications/Standards
] o Conforming to EU Standard
Tightly fitting safety goggles or
Eyes/Face ) EN166 or US NIOSH
a face shield.[6][7]
approved.[5][7]
Chemical-resistant,
impermeable gloves (e.g., In accordance with EU
Hands Nitrile rubber, Neoprene).[6] Directive 89/686/EEC and the
Gloves must be inspected prior  standard EN 374.[7]
to use.[7]
] ] Wear appropriate protective
Chemical-resistant lab coat, ) )
Body clothing to prevent skin

coveralls, or apron.[6][8]

exposure.[2]

Respiratory

Use only in a well-ventilated
area, preferably a chemical
fume hood.[6] If ventilation is
inadequate, a NIOSH-
approved respirator is
required.[6][7]

For small-scale laboratory use,
a half mask with an organic
vapor filter (Type A) may be
suitable.[2]

Experimental Protocols: Safe Handling and Storage

Adherence to these protocols is vital for ensuring a safe working environment.

Handling Procedures

All handling of 2-Bromo-6-methoxypyrazine, including weighing and transferring, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[6][9]

Avoid the formation of dust and aerosols.[4][7]

Use non-sparking tools to prevent ignition.[7][9]

Ground all equipment when transferring the substance to prevent static discharge.[9]

Avoid contact with skin, eyes, and clothing.[4][9]
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e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4][6]
e Wash hands thoroughly with soap and water after handling.[4][6]

» Remove and wash contaminated clothing before reuse.[6]

Storage Conditions

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4][6]
e The recommended storage temperature is between 0 °C and 8 °C.[1]
» Keep away from heat, sparks, open flames, and other ignition sources.[6][7]

» Store away from incompatible materials such as strong oxidizing agents.[4][9]

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in case of accidental exposure.
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Exposure Route

First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[2]
Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing.[2][7] Seek immediate

medical attention.[2]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][10] If

Inhalation not breathing, give artificial respiration.[2] Do not
use mouth-to-mouth resuscitation.[7] Seek
immediate medical attention.[2]

Rinse mouth with water.[7][10] Do NOT induce
) vomiting.[7] Never give anything by mouth to an
Ingestion

unconscious person.[7] Call a POISON
CENTER or doctor/physician immediately.[2][7]

Spill and Leak Procedures

o Small Spills: Absorb the spill with a non-combustible, inert material such as sand,

vermiculite, or earth.[6] Collect the material into a suitable, closed container for disposal.[7]

[11]

o Large Spills: Evacuate non-essential personnel from the area.[6][7] Ensure adequate

ventilation.[6] Prevent the spill from entering drains or waterways.[7][11] Contain and collect

the material using spark-proof tools.[7]

o Wear appropriate PPE, including respiratory protection, during cleanup.[7][11]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[9] Contact a licensed professional waste disposal service to dispose of this
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material.[9] Contaminated packaging should be treated as hazardous waste.[5]

Visualized Workflows and Hazard Mappings
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-6-
methoxypyrazine, from receipt to disposal.

Safe Handling Workflow for 2-Bromo-6-methoxypyrazine
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Caption: Safe handling workflow for 2-Bromo-6-methoxypyrazine.

Hazard Profile

This diagram outlines the primary health hazards associated with 2-Bromo-6-
methoxypyrazine based on data from analogous compounds.
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Potential Health Hazards of 2-Bromo-6-methoxypyrazine

2-Bromo-6-methoxypyrazine
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Acute Toxicity
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Click to download full resolution via product page

Caption: Potential health hazards of 2-Bromo-6-methoxypyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 2-Bromo-6-
methoxypyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281960#safety-and-handling-precautions-for-2-
bromo-6-methoxypyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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